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Compound of Interest

Compound Name: Methimepip dihydrobromide

Cat. No.: B1663024

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Abstract

Methimepip dihydrobromide is a potent and highly selective agonist for the histamine H3
receptor, a key target in the central nervous system for modulating neurotransmitter release.[1]
[2][3][4] These application notes provide detailed protocols for the preparation of Methimepip
dihydrobromide solutions for use in a variety of experimental settings. Adherence to these
guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Chemical and Physical Properties

Methimepip dihydrobromide is the dihydrobromide salt form of Methimepip, which enhances
its stability and solubility in aqueous solutions.[5] It is essential to consider its hygroscopic
nature, which requires storage in anhydrous conditions to prevent degradation.[5]

Table 1: Physicochemical Properties of Methimepip Dihydrobromide
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Property Value Reference
Molecular Formula C10H17N3-2HBr [1112]
Molecular Weight 341.09 g/mol [1][2]
CAS Number 817636-54-7 [1]
Appearance Solid MedChemExpress
Purity >98% [2]
- Soluble in Water (to 100 mM)

Solubility [1][5]

and DMSO

Desiccate at room temperature
Storage or store at 0-4°C under

anhydrous conditions.[1][5]

Biological Activity

Methimepip is a potent and selective agonist for the histamine H3 receptor. Its high affinity and

selectivity make it a valuable tool for investigating the role of the H3 receptor in various

physiological processes.

Table 2: Pharmacological Data for Methimepip

Parameter Species/Assay Value Reference
pKi (hH3) Human 9.0 [11[3]
pKi (hH1) Human <5.0 [1][3]
pKi (hH2) Human <5.0 [1][3]
pKi (hH4) Human 5.7 [11[3]

Guinea Pig lleum

pD2 (EFS-evoked 8.26 [1][3]
contractions)
EC50 Not Specified 0.316 nM [6]
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Mechanism of Action: Histamine H3 Receptor
Signaling

Methimepip exerts its effects by activating the histamine H3 receptor, a G protein-coupled
receptor (GPCR). The H3 receptor is primarily coupled to the Gi/o protein, which inhibits
adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (CAMP) levels. This signaling
cascade ultimately modulates the release of various neurotransmitters, including histamine
itself, acetylcholine, norepinephrine, and serotonin.
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Caption: Methimepip activates the H3 receptor, leading to inhibition of neurotransmitter release.

Experimental Protocols

The following protocols provide a general framework for preparing Methimepip
dihydrobromide solutions. It is recommended to always refer to the batch-specific information
on the Certificate of Analysis for the precise molecular weight.

Materials and Reagents

» Methimepip dihydrobromide powder

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile conical tubes (1.5 mL, 15 mL, 50 mL)

Calibrated analytical balance
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» \ortex mixer
» Pipettes and sterile filter tips

e 0.22 um sterile syringe filters

Preparation of Stock Solutions

Due to its hygroscopic nature, it is crucial to handle Methimepip dihydrobromide powder in a
low-humidity environment and to securely seal the container immediately after use.

Workflow for Stock Solution Preparation
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Accurately weigh
Methimepip dihydrobromide powder

Dissolve in appropriate solvent
(Water or DMSO)

Vortex thoroughly
until fully dissolved
Sterile filter (0.22 pm)
if required
Gliquot into single-use tubes)
(Store at -20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing Methimepip dihydrobromide stock solutions.

Protocol for a 10 mM Aqueous Stock Solution:
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o Calculate the required mass:

o For 1 mL of a 10 mM stock solution, the required mass is: Mass (mg) = 10 mmol/L* 1 mL *
(1L/1000 mL) *341.09 g/mol * (1000 mg /1 g) =3.41 mg

» Weighing:

o Carefully weigh 3.41 mg of Methimepip dihydrobromide powder.
 Dissolution:

o Add the powder to a sterile microcentrifuge tube.

o Add 1 mL of sterile, high-purity water.
e Mixing:

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
may be applied if necessary, but avoid excessive heat.

 Sterilization (Optional but Recommended):

o For cell-based assays, sterile filter the solution using a 0.22 pum syringe filter into a new
sterile tube.

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C for long-term storage.

Note on Solvent Choice: While Methimepip dihydrobromide is soluble in water up to 100 mM,
for certain in vitro experiments, a DMSO stock solution may be preferred.[1][5] However,
ensure the final concentration of DMSO in the experimental medium is non-toxic to the cells
(typically <0.1%).

Preparation of Working Solutions
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Working solutions should be prepared fresh on the day of the experiment by diluting the stock
solution in the appropriate experimental buffer or cell culture medium.

Example Dilution for a 1 pM Working Solution:
e Thaw a single aliquot of the 10 mM stock solution.

o Perform a serial dilution. For example, to make a 1 uM working solution in 10 mL of cell
culture medium:

o Add 1 pL of the 10 mM stock solution to 9.999 mL of the medium.

e Mix the working solution thoroughly by gentle inversion.

In Vivo Administration

For in vivo studies, Methimepip dihydrobromide is typically dissolved in a sterile,
physiologically compatible vehicle such as saline. The concentration of the dosing solution will
depend on the target dose (e.g., mg/kg) and the dosing volume. It is crucial to ensure complete
dissolution and, if necessary, sterile filter the solution before administration.

Safety and Handling

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling Methimepip dihydrobromide powder and solutions.

« Handle the compound in a well-ventilated area.
» Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Disclaimer: These protocols are intended as a guide. Researchers should optimize the
procedures for their specific experimental conditions and applications. All uses of this product
are for research purposes only and not for human or diagnostic use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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